Cas no 42212-75-9 (DIETHYL 2-OXOHEPTANE-1,7-DICARBOXYLATE)

DIETHYL 2-OXOHEPTANE-1,7-DICARBOXYLATE is a diester compound featuring a ketone functionality at the 2-position and two carboxylate ester groups at the 1,7-positions of a heptane backbone. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of cyclic and acyclic compounds through condensation or alkylation reactions. Its dual ester groups enable selective transformations, while the ketone moiety offers additional reactivity for further functionalization. The compound is commonly used in pharmaceutical and fine chemical research due to its ability to serve as a building block for complex molecular frameworks. Its stability under standard conditions ensures ease of handling in synthetic applications.
DIETHYL 2-OXOHEPTANE-1,7-DICARBOXYLATE structure
42212-75-9 structure
Product Name:DIETHYL 2-OXOHEPTANE-1,7-DICARBOXYLATE
CAS No:42212-75-9
MF:C11H18O5
MW:230.257624149323
MDL:MFCD01319630
CID:927897
PubChem ID:24722233
Update Time:2025-06-07

DIETHYL 2-OXOHEPTANE-1,7-DICARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • DIETHYL 2-OXOHEPTANE-1,7-DICARBOXYLATE
    • 2-Oxopentanoic acid ethyl ester
    • 2-Oxo-valeriansaeure-aethylester
    • 2-oxo-valeric acid ethyl ester
    • diethyl 2-oxopimelate
    • Ethyl 2-oxo-pentanoate
    • ethyl 2-oxopentoate
    • ethyl 2-oxo-pimelate
    • Ethyl 2-oxovalerate
    • ethyl oxopentanoate
    • oxo-2 pimelate d'ethyle
    • Pentanoic acid,2-oxo-,ethyl ester
    • MS-21169
    • MFCD01319630
    • AKOS016017130
    • SCHEMBL11484524
    • DA-05955
    • diethyl 2-oxoheptanedioate
    • 42212-75-9
    • MDL： MFCD01319630
    • Inchi： 1S/C11H18O5/c1-3-15-10(13)8-6-5-7-9(12)11(14)16-4-2/h3-8H2,1-2H3
    • InChI Key： HLKMXFSQQZYBEW-UHFFFAOYSA-N
    • SMILES： O(CC)C(CCCCC(C(=O)OCC)=O)=O

Computed Properties

  • Exact Mass: 230.11500
  • Monoisotopic Mass: 230.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67000
  • LogP: 1.24210

DIETHYL 2-OXOHEPTANE-1,7-DICARBOXYLATE Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

DIETHYL 2-OXOHEPTANE-1,7-DICARBOXYLATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
200958-1g
Diethyl 2-oxoheptane-1,7-dicarboxylate
 42212-75-9 97%
1g
 ￡399.00 2022-03-01
Fluorochem
200958-2g
Diethyl 2-oxoheptane-1,7-dicarboxylate
 42212-75-9 97%
2g
 ￡658.00 2022-03-01
Fluorochem
200958-5g
Diethyl 2-oxoheptane-1,7-dicarboxylate
 42212-75-9 97%
5g
 ￡1516.00 2022-03-01
abcr
AB360879-1 g
Diethyl 2-oxoheptane-1,7-dicarboxylate; 97%
 42212-75-9
1g
 €638.10 2022-06-10
abcr
AB360879-2 g
Diethyl 2-oxoheptane-1,7-dicarboxylate; 97%
 42212-75-9
2g
 €1,018.40 2022-06-10
Key Organics Ltd
MS-21169-1G
Diethyl 2-oxoheptane-1,7-dicarboxylate
 42212-75-9 >95%
1g
 £420.00 2025-02-09
Key Organics Ltd
MS-21169-5G
Diethyl 2-oxoheptane-1,7-dicarboxylate
 42212-75-9 >95%
5g
 £1415.00 2025-02-09
abcr
AB360879-1g
Diethyl 2-oxoheptane-1,7-dicarboxylate, 97%; .
 42212-75-9 97%
1g
 €709.00 2024-04-17
abcr
AB360879-2g
Diethyl 2-oxoheptane-1,7-dicarboxylate, 97%; .
 42212-75-9 97%
2g
 €1118.50 2024-04-17
abcr
AB360879-5g
Diethyl 2-oxoheptane-1,7-dicarboxylate, 97%; .
 42212-75-9 97%
5g
 €2464.20 2024-04-17

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